Cas no 904436-45-9 ((2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine)

• Product Name: (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine
• CAS No: 904436-45-9
• MF: C₂₂H₁₇NO₄S
• MW: 391.43968462944
• CID: 6382367
• PubChem ID: 46255955
• Update Time: 2025-06-08

(2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine
• 3-(benzenesulfonyl)-8-methoxy-N-phenylchromen-2-imine
• 904436-45-9
• AKOS001829825
• (Z)-N-(8-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene)aniline
• F3168-1244

• Inchi： 1S/C22H17NO4S/c1-26-19-14-8-9-16-15-20(28(24,25)18-12-6-3-7-13-18)22(27-21(16)19)23-17-10-4-2-5-11-17/h2-15H,1H3/b23-22-
• InChI Key： MHKVZBAJWJOLOX-FCQUAONHSA-N
• SMILES： S(C1C=CC=CC=1)(C1/C(=N/C2C=CC=CC=2)/OC2C(=CC=CC=2C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 391.08782920g/mol
• Monoisotopic Mass: 391.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.3Ų

Additional information on (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine

Recent Advances in the Study of (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine (CAS: 904436-45-9)

The compound (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine (CAS: 904436-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its chromene core, coupled with the benzenesulfonyl and phenylimine moieties, provides a versatile platform for structural modifications to enhance binding affinity and selectivity. Researchers have employed computational docking studies to elucidate its interaction with various kinase targets, revealing favorable binding energies and specific interactions with key amino acid residues in the ATP-binding pocket.

In vitro assays have demonstrated that (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine exhibits potent inhibitory activity against a range of cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-3 and caspase-9, along with the downregulation of anti-apoptotic proteins such as Bcl-2. These findings position it as a potential candidate for further development in oncology therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the compound's ADME (absorption, distribution, metabolism, and excretion) properties. Preliminary results indicate moderate oral bioavailability and a favorable metabolic stability profile, although further optimization may be required to improve its half-life and reduce potential off-target effects. Structural analogs are currently being synthesized to address these challenges while maintaining the compound's therapeutic efficacy.

In addition to its anticancer properties, recent research has explored the compound's potential applications in inflammatory and neurodegenerative diseases. Its ability to modulate key signaling pathways, such as NF-κB and MAPK, suggests a broader therapeutic scope. However, more extensive preclinical studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, (2Z)-3-(benzenesulfonyl)-8-methoxy-N-phenyl-2H-chromen-2-imine represents a promising lead compound with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its applications across multiple disease areas. The integration of advanced computational tools and experimental techniques will be crucial in accelerating its transition from the bench to the clinic.